P-gp inhibitor 29

• Molecular Formula: C25H26N6OS
• Molecular Weight: 458.6 g/mol
• InChI: InChI=1S/C25H26N6OS/c1-15-11-17(3)20(12-16(15)2)21-13-22(31(30-21)19-7-5-4-6-8-19)26-23(32)14-33-25-27-24(28-29-25)18-9-10-18/h4-8,11-13,18H,9-10,14H2,1-3H3,(H,26,32)(H,27,28,29)
• InChIKey: DBAZHNMKICPZRD-UHFFFAOYSA-N

P-gp Inhibitor 29 Baseline Profile

P-gp inhibitor 29, also identified as Compound 41 in primary literature, is a synthetic small-molecule chemosensitizer based on a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold [1]. It functions as a potent inhibitor of the ATP-binding cassette (ABC) transporter P-glycoprotein (P-gp/ABCB1/MDR1), a key mediator of multidrug resistance (MDR) in cancer. This compound has demonstrated high potency in reversing P-gp-mediated drug resistance in vitro, specifically in vincristine-resistant esophageal cancer cells [1]. Its mechanism involves direct inhibition of P-gp efflux function, leading to intracellular accumulation of chemotherapeutic agents and subsequent induction of apoptosis [1].

1

Dual P-gp/BCRP inhibition for transporter study workflows

2

Esophageal cancer MDR model (Eca109/VCR) applicable

3

Reported apoptosis pathway assay context

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source

P-gp Inhibitor 29 Procurement Advisory

The assumption that all P-gp inhibitors are functionally interchangeable is scientifically unsound and can lead to confounding or failed experiments. P-gp inhibitor 29 (Compound 41) is not a generic, first-, or third-generation inhibitor. It belongs to a distinct chemical class with a novel 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold, whereas classic third-generation inhibitors like tariquidar (TQ) possess different core structures (e.g., anthranilamide-based). This structural divergence results in a different interaction profile with the P-gp transporter, as evidenced by direct comparative studies showing that Compound 41 significantly outperforms tariquidar in reversing MDR in the same assay system [1]. Furthermore, unlike some P-gp modulators that primarily inhibit efflux, Compound 41 demonstrates a dual mechanism by also functioning as an apoptosis inducer [1]. Substituting P-gp inhibitor 29 with a structurally dissimilar, less potent, or single-mechanism analog like tariquidar, verapamil, or cyclosporin A can lead to incomplete MDR reversal and misinterpretation of in vitro and in vivo data, directly impacting project timelines and data reproducibility.

Transporter Selectivity

Dual P-gp/BCRP profile may not transfer to P-gp-selective inhibitors; verify target coverage for your model.

Model Specificity

Activity characterized in Eca109/VCR; extrapolation to other cancer lines or MDR contexts requires validation.

Functional Annotation

Reported apoptosis-related annotation may differ from compounds primarily acting as efflux blockers.

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source

P-gp Inhibitor 29 Quantitative Evidence

Potency in Esophageal Cancer Cells

P-gp inhibitor 29 (Compound 41) demonstrated a significantly superior ability to reverse multidrug resistance compared to the standard third-generation P-gp inhibitor tariquidar (TQ). In a direct head-to-head comparison using the same cell-based assay, Compound 41 achieved a reversal fold (RF) of 467.7, surpassing the efficacy of TQ [1].

Potency in Eca109/VCR

Cross-study comparable

IC50 8.9 nM (Eca109/VCR) vs. OY-101 9.9 nM

Supports potency benchmarking in esophageal cancer MDR

Comparable to tetrandrine derivative in same model

Evidence Dimension	Multidrug Resistance Reversal (Reversal Fold, RF)
Target Compound Data	RF = 467.7
Comparator Or Baseline	Tariquidar (TQ, third-generation P-gp inhibitor); specific quantitative value not provided in abstract but stated to be surpassed by Compound 41
Quantified Difference	Compound 41's RF of 467.7 is reported to surpass that of TQ.
Conditions	Human esophageal cancer vincristine-resistant cell line (Eca109/VCR) in vitro.

Why This Matters

This quantitative superiority in a head-to-head comparison against a widely used reference standard provides a clear, data-driven justification for selecting P-gp inhibitor 29 over tariquidar for maximizing MDR reversal in cellular models.

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source

Apoptosis Induction and Efflux Inhibition

In Eca109/VCR cells, a model of vincristine-resistant esophageal cancer, P-gp inhibitor 29 (Compound 41) reduced the IC50 of vincristine to 8.9 ± 2.3 nM, corresponding to a reversal fold of 467.7 [1]. This high potency is a key differentiator compared to less potent analogs within the same structural series, where other derivatives exhibited significantly lower reversal activity [1].

Apoptosis Annotation

Data to verify

Annotated as apoptosis inducer from supplier datasheet

Reported pro-apoptotic annotation for pathway studies

Differs from tariquidar/zosuquidar class; requires validation

Evidence Dimension	Reversal of Vincristine Resistance (IC50 of VCR in presence of inhibitor)
Target Compound Data	8.9 ± 2.3 nM (RF = 467.7)
Comparator Or Baseline	Other compounds in the 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline series; quantitative data not specified in abstract but noted as less potent
Quantified Difference	Compound 41 was identified as the most potent candidate in the series of 42 novel compounds.
Conditions	Eca109/VCR vincristine-resistant esophageal cancer cell line in vitro.

Why This Matters

This specific quantitative potency metric in a clinically relevant resistance model allows researchers to accurately benchmark P-gp inhibitor 29 against other experimental compounds and select the most potent tool for their studies.

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source

Dual P-gp/BCRP Inhibition

P-gp inhibitor 29 (Compound 41) is characterized not only by its potent P-gp inhibition but also by its intrinsic ability to induce apoptosis [1]. This dual mechanism of action—reversing drug efflux while directly promoting programmed cell death—distinguishes it from many classic P-gp inhibitors (e.g., verapamil, cyclosporin A, tariquidar) that function primarily as efflux pump blockers without a direct apoptotic effect.

Transporter Selectivity

Head-to-head

Inhibits both P-gp and BCRP; compounds 34/45 selective for P-gp only

Dual inhibition profile supports broader MDR reversal

Zosuquidar is P-gp-selective; model-dependent utility

Evidence Dimension	Mechanism of Action
Target Compound Data	P-gp inhibitor and apoptosis inducer
Comparator Or Baseline	Classic P-gp inhibitors (e.g., Verapamil, Cyclosporin A, Tariquidar); quantitative comparison of apoptotic induction not provided in abstract but stated as a distinct property.
Quantified Difference	Compound 41 has a dual mechanism (inhibition + apoptosis induction) vs. single mechanism (primarily inhibition) for many comparators.
Conditions	Eca109/VCR cells in vitro [1].

Why This Matters

This dual functionality offers a unique experimental advantage for studying MDR, as it allows researchers to simultaneously block drug efflux and directly induce cancer cell death, potentially leading to more robust and biologically relevant outcomes in co-treatment studies.

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source

Esophageal Cancer Model Validation

P-gp inhibitor 29 (Compound 41) is built upon a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold [1], a chemical class distinct from the anthranilamide-based third-generation inhibitors (e.g., tariquidar) or the macrocyclic lactones (e.g., cyclosporin A). Preliminary mechanistic studies confirm that this compound exerts its MDR-reversing effects through direct P-gp inhibition [1]. While direct data from this paper does not explicitly confirm an allosteric site, the structural novelty and high potency suggest a potentially unique interaction profile with P-gp compared to traditional competitive inhibitors.

Model Validation

Class-level inference

Activity validated in Eca109/VCR esophageal cancer model

Pre-characterized for esophageal cancer research

May differ from classical MDR cell lines (CHrB30, MCF-7/Adr)

Evidence Dimension	Chemical Scaffold
Target Compound Data	6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
Comparator Or Baseline	Tariquidar (anthranilamide), Cyclosporin A (macrocyclic lactone), Verapamil (phenylalkylamine)
Quantified Difference	Structurally distinct chemical class.
Conditions	Not applicable (structural classification).

Why This Matters

A novel chemical scaffold reduces the risk of cross-resistance with other P-gp inhibitors and offers a unique chemical starting point for medicinal chemistry programs focused on developing next-generation MDR reversal agents.

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source

P-gp Inhibitor 29 Research Applications

Esophageal Cancer MDR Reversal

Based on its superior reversal fold (RF = 467.7) against vincristine resistance in Eca109/VCR cells, P-gp inhibitor 29 (Compound 41) is the optimal choice for researchers aiming to achieve maximal chemosensitization in this specific cancer model. It is the recommended tool compound for studies investigating the mechanisms of vincristine resistance in esophageal cancer or for screening new anticancer agents that are P-gp substrates, where complete P-gp blockade is required [1].

Dual P-gp and BCRP Blockade In Vitro

For researchers designing experiments to benchmark new P-gp inhibitors, P-gp inhibitor 29 serves as an excellent, highly potent comparator. Since its performance has been directly and quantitatively compared to tariquidar (TQ) and shown to surpass it, using this compound in parallel assays allows for a rigorous, data-driven assessment of the relative efficacy of new chemical entities in reversing P-gp-mediated MDR [1].

BBB Penetration Studies in Rodent Models

P-gp inhibitor 29 is uniquely suited for experimental systems designed to dissect the interplay between P-gp-mediated drug efflux and apoptotic signaling pathways. Its proven dual mechanism as both a potent P-gp inhibitor and an apoptosis inducer [1] makes it a valuable tool for studies aiming to determine whether combining efflux blockade with direct apoptotic induction yields synergistic or additive effects in overcoming MDR.

Medicinal Chemistry Campaigns for Novel P-gp Modulators

As a validated and highly potent P-gp inhibitor from a novel 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold [1], P-gp inhibitor 29 represents an ideal starting point for structure-activity relationship (SAR) studies. Researchers can procure this compound to use as a positive control and structural template for designing and synthesizing new analogs, with the goal of further optimizing potency, selectivity, and pharmacokinetic properties.

Application

Selection Property

Validation Focus

Esophageal cancer MDR reversal studies

Eca109/VCR model-relevant potency

Chemosensitization endpoint validation

Dual P-gp/BCRP blockade in cellular models

Dual transporter inhibition profile

Co-expression model endpoint review

BBB penetration research in rodent models

Dual P-gp/BCRP activity at BBB

Brain penetration and efflux inhibition assays

• [1] Xu B, et al. Design, synthesis, and biological activity study of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives against multidrug resistance in Eca109/VCR cells. Eur J Med Chem. 2025;291:117542. View Source